Cas no 15966-52-6 (1H-Benzimidazole,1-hydroxy-2-methyl-, 3-oxide)

• Product Name: 1H-Benzimidazole,1-hydroxy-2-methyl-, 3-oxide
• CAS No: 15966-52-6
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD00663692
• CID: 121310
• PubChem ID: 1476277
• Update Time: 2025-06-08

1H-Benzimidazole,1-hydroxy-2-methyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-hydroxy-2-methyl-, 3-oxide
• 1H-Benzimidazole,1-hydroxy-2-methyl-,3-oxide(9CI)
• 2-Methyl-1H-benzimidazol-1-ol 3-oxide
• 1-Hydroxy-2-methyl-1H-benzimidazol-3-oxid
• 1-Hydroxy-2-methyl-9,10-anthracenedione
• 1-Hydroxy-2-methyl-9,10-anthraquinone
• 1-Hydroxy-2-methyl-anthrachinon
• 1-hydroxy-2-methyl-anthraquinone
• 1-Hydroxy-2-methylbenzimidazol-3-oxid
• 1-Hydroxy-2-methyl-benzimidazol-3-oxid
• 1-Hydroxy-2-Methylbenzimidazole-3-Oxide
• 2-Methyl-1-hydroxy-3-oxobenzimidazol
• 2-methyl-3-oxy-benzoimidazol-1-ol
• AKOS006275007
• SCHEMBL10577364
• 3-hydroxy-2-methyl-3H-1,3-benzimidazol-1-ium-1-olate
• XSOHMVMLXANIAU-UHFFFAOYSA-N
• 4J-041
• 2-methyl-1-hydroxy-1-H-benzimidazole 3-oxide
• 1-hydroxy-2-methyl-1H-1,3-benzodiazol-3-ium-3-olate
• MFCD00663692
• 1-hydroxy-2-methyl-3-oxidobenzimidazol-3-ium
• CHEMBL376930
• 15966-52-6

• MDL： MFCD00663692
• Inchi： 1S/C8H8N2O2/c1-6-9(11)7-4-2-3-5-8(7)10(6)12/h2-5,11H,1H3
• InChI Key： XSOHMVMLXANIAU-UHFFFAOYSA-N
• SMILES： ON1C(C)=[N+](C2C=CC=CC1=2)[O-]

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole,1-hydroxy-2-methyl-, 3-oxide

Comprehensive Overview of 1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide (CAS No. 15966-52-6)

1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide (CAS No. 15966-52-6) is a versatile compound with significant applications in the fields of medicinal chemistry, biochemistry, and materials science. This compound, also known as 1-hydroxy-2-methylbenzimidazole 3-oxide, has garnered attention due to its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide is C₈H₈N₂O₂, and its molecular weight is approximately 164.16 g/mol. The compound is characterized by a benzimidazole core with a hydroxyl group at the 1-position, a methyl group at the 2-position, and an oxide group at the 3-position. These functional groups contribute to the compound's stability and reactivity in various chemical reactions.

In terms of physical properties, 1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide is a white to off-white solid at room temperature. It is slightly soluble in water but more soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO). The compound's solubility characteristics make it suitable for use in both aqueous and organic reaction media.

The synthesis of 1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide can be achieved through several routes. One common method involves the reaction of o-phenylenediamine with an appropriate aldehyde or ketone followed by oxidation to form the benzimidazole ring. Another approach involves the cyclization of N-substituted o-aminophenols under specific conditions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Research has shown that this compound exhibits significant antioxidant properties due to its hydroxyl group, which can scavenge free radicals and protect cells from oxidative damage. Additionally, studies have demonstrated that 1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide possesses anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In the realm of cancer research, 1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide has shown promise as a potential anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer.

Beyond its medicinal applications, 1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide has also found use in materials science. The compound's ability to form stable complexes with metal ions makes it a valuable ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems.

The safety profile of 1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide is an important consideration for its practical use. Toxicological studies have generally shown that this compound has low toxicity when used at appropriate concentrations. However, as with any chemical substance, proper handling and storage practices should be followed to ensure safety.

In conclusion, 1H-Benzimidazole, 1-hydroxy-2-methyl-, 3-oxide (CAS No. 15966-52-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, biochemistry, and materials science. Its unique structural features and biological activities make it a subject of ongoing research interest. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow further in the coming years.